molecular formula C11H12ClN3 B8731784 1-(4-Chloro-phenyl)-2-pyrazol-1-yl-ethylamine

1-(4-Chloro-phenyl)-2-pyrazol-1-yl-ethylamine

Cat. No.: B8731784
M. Wt: 221.68 g/mol
InChI Key: DKQJQOWGMPWYNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chloro-phenyl)-2-pyrazol-1-yl-ethylamine is a useful research compound. Its molecular formula is C11H12ClN3 and its molecular weight is 221.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClN3

Molecular Weight

221.68 g/mol

IUPAC Name

1-(4-chlorophenyl)-2-pyrazol-1-ylethanamine

InChI

InChI=1S/C11H12ClN3/c12-10-4-2-9(3-5-10)11(13)8-15-7-1-6-14-15/h1-7,11H,8,13H2

InChI Key

DKQJQOWGMPWYNW-UHFFFAOYSA-N

Canonical SMILES

C1=CN(N=C1)CC(C2=CC=C(C=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Borane tetrahydrofuran complex (15.00 mL, 15.00 mmol) was added to a stirred solution of (Z) and (E)-1-(4-chlorophenyl)-2-(1H-pyrazol-1-yl)ethanone O-methyl oxime (Intermediate 91) (0.749 g, 3 mmol) dissolved in THF (30 mL) at room temperature under argon. The resulting solution was stirred under reflux for 3 hours. The mixture was cooled in an ice/water bath and water (25 ml) was carefully added followed by 20% NaOH (25 ml). The resulting biphasic mixture was refluxed overnight with vigorous magnetic stirring and allowed to cool. Diethyl ether was added and the layers were separated. The organic layer was further extracted with diethyl ether dried over MgSO4, filtered and evaporated to give the crude product (741 mg, 55%). This was used directly in the following reaction.
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0.749 g
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25 mL
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25 mL
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30 mL
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Yield
55%

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